2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone)

• IUPAC Name: 2-(4-phenacyloxyphenoxy)-1-phenylethanone
• InChI: InChI=1S/C22H18O4/c23-21(17-7-3-1-4-8-17)15-25-19-11-13-20(14-12-19)26-16-22(24)18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key: FNPIZYZBLSYMQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC2=CC=C(C=C2)OCC(=O)C3=CC=CC=C3
• Molecular Formula: C22H18O4
• Molecular Weight: 346.4 g/mol

Description

2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone), also known as benzilic acid, is a chemical compound with the molecular formula C28H22O4. It is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone. This compound has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) is not fully understood. However, it is believed to act as a nucleophile in organic reactions, which allows it to form covalent bonds with other molecules. This property makes it a useful reagent in organic synthesis reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) on living organisms. However, it has been reported to exhibit antimicrobial and antifungal properties, which make it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The main advantage of 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) is its ability to form covalent bonds with other molecules, which makes it a useful reagent in organic synthesis reactions. However, its limited solubility in water and potential toxicity make it challenging to work with in certain laboratory settings.

Future Directions

There are several future directions for the study of 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone). One potential area of research is the development of new synthetic routes for the production of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields. Finally, the potential toxicity of this compound needs to be further investigated to ensure its safe use in laboratory settings.

Synthesis Methods

The synthesis of 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) can be achieved through the reaction between benzil and phenylhydrazine in the presence of acetic acid. This reaction is known as the 2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) acid rearrangement and involves the migration of a carbonyl group from one carbon atom to an adjacent carbon atom.

Scientific Research Applications

2,2'-[1,4-phenylenebis(oxy)]bis(1-phenylethanone) has been extensively studied for its potential applications in various scientific fields. It has been used as a starting material for the synthesis of other organic compounds, such as pharmaceuticals and agrochemicals. Additionally, this compound has been used as a reagent in organic synthesis reactions to form carbon-carbon bonds.